Cas no 157024-67-4 (β-Glucosylglycerol 2,3,4,6-Tetraacetate)

• Product Name: β-Glucosylglycerol 2,3,4,6-Tetraacetate
• CAS No: 157024-67-4
• Molecular Formula: C₁₇H₂₆O₁₂
• Molecular Weight: 422.38100
• CID: 904323
• PubChem ID: 9979623

β-Glucosylglycerol 2,3,4,6-Tetraacetate Properties

Names and Identifiers

• β-Glucosylglycerol 2,3,4,6-Tetraacetate
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(1,3-dihydroxypropan-2-yloxy)oxan-2-yl]methyl acetate
• 2-(Tetraacetylglucosido)glycerol
• 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Glycerol
• 2-Hydroxy-1-(hydroxyMethyl)ethyl β-D-Glucopyranoside 2,3,4,6-Tetraacetate
• BETA-GLUCOSYLGLYCEROL 2,3,4,6-TETRAACETATE
• ?-Glucosylglycerol 2,3,4,6-Tetraacetate
• J-009368
• 157024-67-4
• 2-Hydroxy-1-(hydroxymethyl)ethyl beta-D-Glucopyranoside 2,3,4,6-Tetraacetate
• beta-tetraacetylglucopyranoside-glycerol
• DTXSID60433618

• InChIKey： XZWUDSNITUMJJW-NQNKBUKLSA-N
• Inchi： InChI=1S/C17H26O12/c1-8(20)24-7-13-14(25-9(2)21)15(26-10(3)22)16(27-11(4)23)17(29-13)28-12(5-18)6-19/h12-19H,5-7H2,1-4H3/t13-,14-,15+,16-,17-/m1/s1
• SMILES： O=C(OC[C@H]1O[C@@H](OC(CO)CO)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)C

Computed Properties

• Exact Mass: 422.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 13
• Monoisotopic Mass: 422.14242626g/mol
• Heavy Atom Count: 29
• Complexity: 587
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 164Ų

Experimental Properties

• LogP: -1.56070
• PSA: 164.12000
• Boiling Point: 527.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 179.8±23.6 °C
• Solubility: Chloroform, Dichloromethane, Ethanol, Ethyl Acetate, Methanol,
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols